Cas no 1429744-87-5 (3-(oxetan-2-yl)propanoic acid)
3-(oxetan-2-yl)propanoic acid structure
Product Name:3-(oxetan-2-yl)propanoic acid
CAS No:1429744-87-5
MF:C6H10O3
MW:130.141802310944
MDL:MFCD28138791
CID:2105429
PubChem ID:83478756
Update Time:2023-11-20
3-(oxetan-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanepropanoic acid
- 3-(oxetan-2-yl)propanoic acid
- FCH2701969
- CID 83478756
-
- MDL： MFCD28138791
- Inchi： 1S/C6H10O3/c7-6(8)2-1-5-3-4-9-5/h5H,1-4H2,(H,7,8)
- InChI Key： KRDFWGCVKLXKPE-UHFFFAOYSA-N
- SMILES： O1CCC1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 111
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 246.6±13.0 °C(Predicted)
- pka: 4.61±0.10(Predicted)
3-(oxetan-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A651313-1g |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 98% | 1g |
$1470.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0035-100MG |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 100MG |
￥ 2,402.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0035-250MG |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 250MG |
￥ 3,841.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0035-500MG |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 500MG |
￥ 6,402.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0035-1G |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 1g |
￥ 9,603.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0035-5G |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 5g |
￥ 28,809.00 | 2023-03-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00784397-1g |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 98% | 1g |
￥9603.0 | 2023-03-01 | |
| Enamine | EN300-255394-0.05g |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 0.05g |
$2401.0 | 2024-06-19 | |
| Enamine | EN300-255394-0.1g |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 0.1g |
$2516.0 | 2024-06-19 | |
| Enamine | EN300-255394-0.25g |
3-(oxetan-2-yl)propanoic acid |
1429744-87-5 | 95% | 0.25g |
$2630.0 | 2024-06-19 |
3-(oxetan-2-yl)propanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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